Cas no 1361845-44-4 (2,4-Bis(3,4-dichlorophenyl)-3-hydroxy-6-(trifluoromethyl)pyridine)

• Product Name: 2,4-Bis(3,4-dichlorophenyl)-3-hydroxy-6-(trifluoromethyl)pyridine
• CAS No: 1361845-44-4
• MF: C₁₈H₈Cl₄F₃NO
• MW: 453.069431304932
• CID: 4919486
• Update Time: 2025-06-09

2,4-Bis(3,4-dichlorophenyl)-3-hydroxy-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(3,4-dichlorophenyl)-3-hydroxy-6-(trifluoromethyl)pyridine

• Inchi： 1S/C18H8Cl4F3NO/c19-11-3-1-8(5-13(11)21)10-7-15(18(23,24)25)26-16(17(10)27)9-2-4-12(20)14(22)6-9/h1-7,27H
• InChI Key： BQLVLVMJWNAVCP-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1C=C(C(F)(F)F)N=C(C2C=CC(=C(C=2)Cl)Cl)C=1O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 512
• XLogP3: 7.2
• Topological Polar Surface Area: 33.1

Additional information on 2,4-Bis(3,4-dichlorophenyl)-3-hydroxy-6-(trifluoromethyl)pyridine

Introduction to 2,4-Bis(3,4-dichlorophenyl)-3-hydroxy-6-(trifluoromethyl)pyridine (CAS No. 1361845-44-4)

2,4-Bis(3,4-dichlorophenyl)-3-hydroxy-6-(trifluoromethyl)pyridine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1361845-44-4, represents a class of heterocyclic molecules that are being extensively studied for their potential applications in drug discovery and development. The presence of multiple substituents, including chloro and trifluoromethyl groups, as well as a hydroxy functional group, contributes to its complex reactivity and makes it a promising candidate for further exploration in medicinal chemistry.

The structural framework of 2,4-Bis(3,4-dichlorophenyl)-3-hydroxy-6-(trifluoromethyl)pyridine incorporates a pyridine core, which is a common motif in many biologically active compounds. The pyridine ring itself is a nitrogen-containing heterocycle that often serves as a key pharmacophore in drug molecules. In this particular compound, the pyridine ring is substituted at the 2-position with two chlorophenyl groups, at the 3-position with a hydroxy group, and at the 6-position with a trifluoromethyl group. This arrangement of substituents imparts specific electronic and steric properties to the molecule, which can influence its interactions with biological targets.

One of the most compelling aspects of 2,4-Bis(3,4-dichlorophenyl)-3-hydroxy-6-(trifluoromethyl)pyridine is its potential as a scaffold for developing novel therapeutic agents. The combination of electron-withdrawing and electron-donating groups on the pyridine ring can modulate the compound's binding affinity to various biological receptors. For instance, the chloro groups can enhance lipophilicity and improve membrane permeability, while the hydroxy group can participate in hydrogen bonding interactions with biological targets. Additionally, the trifluoromethyl group is known to increase metabolic stability and binding affinity in many drug molecules.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 2,4-Bis(3,4-dichlorophenyl)-3-hydroxy-6-(trifluoromethyl)pyridine with greater accuracy. Molecular docking studies have shown that this compound can interact with several protein targets relevant to various diseases. For example, preliminary studies suggest that it may exhibit inhibitory activity against certain kinases and transcription factors, which are often implicated in cancer and inflammatory disorders. These findings have opened up new avenues for developing targeted therapies based on this molecular scaffold.

The synthesis of 2,4-Bis(3,4-dichlorophenyl)-3-hydroxy-6-(trifluoromethyl)pyridine presents both challenges and opportunities for synthetic chemists. The presence of multiple functional groups requires careful consideration of reaction conditions to ensure high yield and purity. However, modern synthetic methodologies have made it possible to construct such complex molecules efficiently. Techniques such as cross-coupling reactions, nucleophilic substitutions, and directed ortho-metalation have been employed to introduce the desired substituents onto the pyridine ring. These synthetic strategies not only highlight the versatility of modern organic chemistry but also underscore the importance of innovation in drug discovery.

In addition to its potential therapeutic applications, 2,4-Bis(3,4-dichlorophenyl)-3-hydroxy-6-(trifluoromethyl)pyridine has also been explored as a key intermediate in the synthesis of more complex molecules. Its unique structural features make it a valuable building block for constructing libraries of diverse compounds for high-throughput screening. This approach has been particularly useful in identifying lead compounds that can be further optimized for specific biological activities.

The impact of computational tools on the study of 2,4-Bis(3,4-dichlorophenyl)-3-hydroxy-6-(trifluoromethyl)pyridine cannot be overstated. Software packages such as Schrödinger's Maestro and RDKit have enabled researchers to perform virtual screening of large compound databases efficiently. These tools can predict pharmacokinetic properties, such as solubility and metabolic stability, which are critical factors in drug development. By leveraging these computational resources, scientists can accelerate the discovery process and identify promising candidates for further experimental validation.

The future prospects for 2,4-Bis(3,4-dichlorophenyl)-3-hydroxy-6-(trifluoromethyl)pyridine are bright given its unique structural features and potential biological activities. Ongoing research aims to elucidate its mechanism of action and explore its efficacy in preclinical models. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive further innovation in this area. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in shaping the future of medicine.